Human KS-27

Specification

Introduction

Structure and Chemical Properties

Amino Acid Sequence

Human KS-27 is characterized by a specific amino acid sequence that contributes to its biological function. The complete sequence has been determined as:

KSKEKIGKEFKRIVQRIKDFLRNLVPR

This sequence begins with Lysine-Serine-Lysine (KSK) and contains a balance of charged, polar, and hydrophobic residues that contribute to its antimicrobial properties. The peptide contains 27 amino acids in total, as reflected in its designation.

Physical Properties

While comprehensive physical characterization data for Human KS-27 is limited in the available research, studies of similar antimicrobial peptides suggest that its properties likely include:

• A net positive charge due to the presence of multiple basic amino acids (K, R)

• Amphipathic structure that allows interaction with bacterial membranes

• Molecular weight determined by its 27-amino acid composition

• Specific folding patterns that enable its antimicrobial function

Biological Activity and Function

Antimicrobial Properties

The primary documented activity of Human KS-27 is its antibacterial function. Like other cationic antimicrobial peptides, Human KS-27 likely disrupts bacterial cell membranes through electrostatic interactions between its positively charged amino acids and the negatively charged bacterial cell surfaces. This mechanism of action allows the peptide to target a broad spectrum of bacteria while minimizing harm to host cells.

Immune System Role

As part of the human innate immune system, Human KS-27 appears to function as one of the first lines of defense against microbial invasion. Research into similar peptides suggests it may be expressed in epithelial tissues that serve as barriers to infection. The peptide may work in conjunction with other antimicrobial peptides to provide comprehensive protection against various pathogens.

Research Applications and Findings

Research Context

Human KS-27 has been studied in several research contexts, particularly related to antimicrobial research. The peptide appears in investigations examining:

• The effect of neuropeptides on insect immune systems

• Processing and inactivation of antimicrobial peptides by commensal bacteria and pathogens

• Signaling and trafficking studies

• Potential applications in cosmetic products

• Modulation of immune gene expression

These diverse research applications indicate the broad interest in understanding the functions and potential uses of Human KS-27.

In research examining human cranial capacity, data tables provide comparative metrics that may be relevant to understanding human biological variation, though not directly related to Human KS-27 itself. For reference, the following table presents standardized cranial measurements from a cross-sectional anthropometric study:

Parameters	Gender	n	Min – Max	Mean (SD)
Cranial length (mm)	Male	99	170.00 – 203.00	185.74 (7.19)
Female	115	161.50 – 195.00	178.95 (6.21)
Combined	214	161.50 – 203.00	182.09 (7.48)
Cranial width (mm)	Male	99	123.50 – 154.00	137.39 (5.54)
Female	115	116.00 – 150.50	134.62 (6.04)
Combined	214	118.00 – 143.00	135.90 (5.97)
Cranial height (mm)	Male	99	129.50 – 152.50	139.36 (5.20)
Female	115	123.00 – 152.00	135.47 (4.83)
Combined	214	121.50 – 149.00	137.27 (5.36)
Cranial Capacity (cc)	Male	99	1075.07 – 1636.62	1342.71 (107.65)
Female	115	958.51 – 1502.95	1242.01 (96.20)
Combined	214	958.51 – 1636.62	1288.59 (113.21)

This table represents human biological metrics that establish normative data, though its relationship to Human KS-27 research requires further investigation.

Synthesis and Production Methods

Peptide Synthesis

Human KS-27 can be produced through standard solid-phase peptide synthesis methods commonly used for research-grade peptides. The process typically involves:

• Sequential addition of protected amino acids on a solid support

• Deprotection and coupling steps to build the peptide chain

• Cleavage from the solid support

• Purification using HPLC or other chromatographic techniques

Commercial suppliers of research peptides, such as Creative Peptides, offer synthetic Human KS-27 for research purposes.

Quality Control

Quality control for synthesized Human KS-27 typically includes:

• Mass spectrometry to confirm the molecular weight

• HPLC analysis to verify purity

• Amino acid analysis to confirm composition

• Bioactivity testing to ensure functional properties

Future Research Directions

Gaps in Current Knowledge

Several areas require further investigation to fully understand Human KS-27:

• Detailed structural analysis including crystallography or NMR studies

• Comprehensive antimicrobial spectrum against various pathogens

• Mechanism of action at the molecular level

• Potential for development as a therapeutic agent

• Expression patterns in human tissues and regulation during infection or inflammation